Cas no 2034204-65-2 (N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide)

• Product Name: N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide
• CAS No: 2034204-65-2
• MF: C₁₇H₂₄ClN₃O₃S
• MW: 385.908761978149
• CID: 6223110
• PubChem ID: 119100598
• Update Time: 2025-07-21

N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide
• N-(1-{4-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide
• N-(1-(4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)-4-(methylthio)-1-oxobutan-2-yl)acetamide
• AKOS026691117
• 2034204-65-2
• F6479-3175
• N-[1-[4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-4-methylsulfanyl-1-oxobutan-2-yl]acetamide

• Inchi： 1S/C17H24ClN3O3S/c1-12(22)20-15(6-10-25-2)17(23)21-8-4-13(5-9-21)24-16-3-7-19-11-14(16)18/h3,7,11,13,15H,4-6,8-10H2,1-2H3,(H,20,22)
• InChI Key： ILZAIXMDSRPIFX-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCN(C(C(CCSC)NC(C)=O)=O)CC1

Computed Properties

• Exact Mass: 385.1226905g/mol
• Monoisotopic Mass: 385.1226905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.8Ų

Additional information on N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide

Professional Introduction to N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide (CAS No. 2034204-65-2)

N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide, with the CAS number 2034204-65-2, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its piperidine and pyridine rings, as well as its amide functional group, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide is highly sophisticated, featuring multiple heterocyclic rings and functional groups that interact in complex ways. The presence of a 3-chloropyridine moiety at the 4-position of the piperidine ring introduces electrophilic centers that can participate in various chemical reactions, while the methylsulfanyl group at the 4-position of the butanone backbone adds another layer of reactivity. These structural features make the compound a versatile scaffold for drug discovery and development.

In recent years, there has been a surge in interest regarding small molecules that can modulate biological pathways associated with various diseases. N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The compound's ability to interact with biological targets at the molecular level has made it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its mechanism of action. The piperidine ring is known to enhance binding affinity to biological targets due to its ability to form hydrogen bonds and hydrophobic interactions. Additionally, the amide group can participate in dipole-dipole interactions, further stabilizing the compound's binding to its target proteins. These interactions are critical for the compound's efficacy in modulating biological pathways.

The synthesis of N-(1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-4-(methylsulfanyl)-1-oxobutan-2-yl)acetamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of key intermediates such as 3-chloropyridine and 4-methylthiobutyric acid derivatives. These intermediates are then coupled using transition metal-catalyzed reactions or traditional coupling methods to form the final product. The process highlights the importance of synthetic chemistry in developing complex molecules like this one.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized. Molecular docking studies have been particularly useful in understanding how N-(1-{4-(3-chloropyridin-4-yloxy)piperidin}-1-yI)-4-(methylsulfanyl)-1-oXobut-an~2-yI acetamide interacts with its target proteins. These studies have provided insights into the compound's binding mode and have helped identify potential modifications that could enhance its potency and selectivity.

The pharmacokinetic properties of N-(1-{4-(3-chloropyridin~yI)oxy)piperidin-l-yI}-4~(methylsulfanyl)-l-oXobut-an~2-yI acetamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for further development.

In conclusion, N-(1-{4-(3-chloropyridine-4-yI)oxy)piperidin-l-yI}-4-(methylsulfanyl)~-l-oXobut-an~2-yI acetamide (CAS No.203420²) is a structurally complex molecule with significant potential in pharmaceutical applications. Its intricate design allows for multiple points of interaction with biological targets, making it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing various diseases.